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Compound of Interest

Compound Name: VUF 11222

Cat. No.: B611780

For Researchers, Scientists, and Drug Development Professionals

Introduction

VUF 11222 is a potent and selective non-peptide agonist of the C-X-C chemokine receptor 3
(CXCR3). CXCR3 is a G protein-coupled receptor predominantly expressed on activated T
lymphocytes (especially Thl cells), natural killer (NK) cells, and some epithelial and endothelial
cells.[1][2] Its activation by endogenous ligands—CXCL9, CXCL10, and CXCL11—plays a
crucial role in mediating immune cell trafficking to sites of inflammation. Consequently, VUF
11222 serves as a valuable tool for studying the physiological and pathological roles of CXCR3
signaling in inflammatory diseases, autoimmune disorders, and cancer.

These application notes provide detailed protocols for the preparation of VUF 11222 stock
solutions and their application in common cell culture-based assays, including chemotaxis,
calcium mobilization, and ERK phosphorylation assays.

Data Presentation

Quantitative data for VUF 11222 is summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Weight 552.33 g/mol
Formula C2sHs1BrIN
Purity >98%
Appearance White to off-white solid
- Up to 100 mM in DMSO- Up
Solubility to 10 mM in Ethanol (with
gentle warming)
- Store solid at -20°C- Store
Storage stock solutions at -20°C or

-80°C

Mechanism of Action

CXCR3 Agonist

Binding Affinity (pKi)

7.2

Experimental Protocols
Preparation of VUF 11222 Stock Solution

Materials:

Vortex mixer

Protocol:

VUF 11222 powder

Calibrated pipettes

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes
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e Calculate the required amount of VUF 11222 and DMSO. To prepare a 10 mM stock
solution, use the following formula:

o Mass (mg) = 10 mM * 552.33 g/mol * Volume (L)

o For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.52 mg of VUF
11222.

¢ Dissolve VUF 11222 in DMSO.

o Aseptically add the calculated volume of DMSO to the vial containing the VUF 11222
powder.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a
37°C water bath for a few minutes) can aid dissolution.

» Aliquot and store the stock solution.

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Note: Always use the batch-specific molecular weight provided on the product's certificate of
analysis for the most accurate calculations.

Cell Culture Applications

Recommended Cell Lines:

» Positive Control: Jurkat cells (T lymphocyte cell line), activated primary T cells, or other cell
lines endogenously expressing CXCR3.

» Negative Control: Cell lines that do not express CXCR3 (e.g., some cancer cell lines, which
should be verified by PCR or flow cytometry).

General Considerations:
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e The final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v)
to avoid solvent-induced toxicity.

» Always include a vehicle control (medium with the same concentration of DMSO as the VUF
11222-treated samples) in all experiments.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b611780?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.1022688/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3065205/
https://www.benchchem.com/product/b611780#preparing-vuf-11222-stock-solution-for-cell-culture
https://www.benchchem.com/product/b611780#preparing-vuf-11222-stock-solution-for-cell-culture
https://www.benchchem.com/product/b611780#preparing-vuf-11222-stock-solution-for-cell-culture
https://www.benchchem.com/product/b611780#preparing-vuf-11222-stock-solution-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611780?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

